Cas no 6966-21-8 (1-(4-Hydroxyphenyl)-2-phenyl-1-butanone)

• Product Name: 1-(4-Hydroxyphenyl)-2-phenyl-1-butanone
• CAS No: 6966-21-8
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 524253
• Update Time: 2025-05-23

1-(4-Hydroxyphenyl)-2-phenyl-1-butanone Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,1-(4-hydroxyphenyl)-2-phenyl-
• 1-(4-Hydroxyphenyl)-2-phenyl-1-butanone
• 1-(4-hydroxyphenyl)-2-phenylbutan-1-one
• NSC 18751
• 1-(4'-hydroxyphenyl)-2-phenyl-n-butane-1-one
• AC1L5FDL
• AC1Q5EBS
• CTK5D0802
• Oprea1_613536
• SureCN2058633

• Inchi： 1S/C16H16O2/c1-2-15(12-6-4-3-5-7-12)16(18)13-8-10-14(17)11-9-13/h3-11,15,17H,2H2,1H3
• InChI Key： YOUWVLSTAZVPHM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)O)C(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 240.11508
• Monoisotopic Mass: 240.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.123
• Boiling Point: 410.8°Cat760mmHg
• Flash Point: 175.4°C
• Refractive Index: 1.587
• PSA: 37.3
• LogP: 3.76870

Additional information on 1-(4-Hydroxyphenyl)-2-phenyl-1-butanone

Recent Advances in the Study of 1-(4-Hydroxyphenyl)-2-phenyl-1-butanone (CAS: 6966-21-8) in Chemical Biology and Pharmaceutical Research

1-(4-Hydroxyphenyl)-2-phenyl-1-butanone (CAS: 6966-21-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating various biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and optimization strategies for 1-(4-Hydroxyphenyl)-2-phenyl-1-butanone. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and its derivatives. The study revealed that the hydroxyl group at the para position of the phenyl ring plays a critical role in the compound's reactivity and interaction with biological targets. These findings have important implications for the design of novel drug candidates.

In another study, researchers explored the biological activities of 1-(4-Hydroxyphenyl)-2-phenyl-1-butanone in the context of anti-inflammatory and antioxidant effects. The compound demonstrated significant inhibitory activity against key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). Additionally, it exhibited potent antioxidant properties, as evidenced by its ability to scavenge free radicals and reduce oxidative stress in cellular models. These results suggest that the compound could be a promising candidate for the development of therapies targeting inflammatory and oxidative stress-related diseases.

Further investigations into the pharmacokinetics and toxicity profile of 1-(4-Hydroxyphenyl)-2-phenyl-1-butanone have also been conducted. A preclinical study evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties in animal models. The results indicated favorable bioavailability and a relatively low toxicity profile, supporting its potential for further development as a therapeutic agent. However, additional studies are needed to fully understand its long-term safety and efficacy in humans.

The potential applications of 1-(4-Hydroxyphenyl)-2-phenyl-1-butanone extend beyond its direct therapeutic use. Recent research has explored its role as a building block in the synthesis of more complex molecules, such as natural product analogs and drug conjugates. For example, the compound has been utilized in the synthesis of novel estrogen receptor modulators, which could have applications in the treatment of hormone-related cancers. These developments underscore the versatility and importance of this compound in medicinal chemistry.

In conclusion, 1-(4-Hydroxyphenyl)-2-phenyl-1-butanone (CAS: 6966-21-8) represents a valuable compound in chemical biology and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising candidate for further investigation and development. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its potential in clinical applications. The ongoing research in this area holds great promise for the discovery of new therapeutic agents and the advancement of chemical biology.